Cas no 1806313-85-8 (Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate
• CAS No: 1806313-85-8
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 5001266
• Update Time: 2025-06-30

Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO2/c1-3-18-11(17)8-4-9(6-16)7(2)10(5-8)12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： VZFBPLRRGQZNGG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=C(C#N)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate

Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate (CAS No. 1806313-85-8): A Comprehensive Overview

Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate (CAS No. 1806313-85-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a versatile intermediate in synthetic chemistry. The presence of a cyano group, a methyl group, and a trifluoromethyl group on the benzoate backbone imparts distinct chemical properties, making it a valuable building block for the development of novel molecules.

The Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate molecule is particularly noteworthy for its potential applications in the synthesis of bioactive compounds. Recent studies have highlighted its role as a precursor in the development of pharmaceutical agents targeting various therapeutic areas. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This feature has prompted researchers to explore its utility in creating more effective and durable therapeutic solutions.

In the realm of agrochemicals, Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate has shown promise as an intermediate in the synthesis of advanced pesticides and herbicides. The cyano and methyl groups contribute to the compound's reactivity, allowing for further functionalization to develop compounds with enhanced efficacy against pests and weeds. This dual applicability across pharmaceuticals and agrochemicals underscores the compound's versatility and industrial relevance.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate. Researchers have been leveraging modern catalytic techniques to streamline its synthesis, reducing reaction times and improving yields. These innovations have not only made the compound more accessible but also opened new avenues for its application in complex molecular architectures. The ability to efficiently produce this intermediate has spurred interest in exploring its potential in drug discovery pipelines.

The chemical properties of Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate also make it a fascinating subject for mechanistic studies. The interplay between the cyano group's electron-withdrawing effect and the trifluoromethyl group's steric hindrance provides insights into how these substituents influence reaction pathways. Such understanding is crucial for optimizing synthetic routes and designing molecules with specific desired properties. This has led to a surge in research aimed at elucidating the compound's reactivity patterns and developing novel synthetic strategies.

Moreover, Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate has been incorporated into various high-throughput screening campaigns as a lead compound or scaffold for drug discovery. Its structural features have been found to be conducive to generating diverse analogs with potential therapeutic activity. By leveraging computational chemistry tools, researchers can rapidly evaluate the properties of derivatives derived from this compound, accelerating the discovery process.

The environmental impact of Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate is another area of growing interest. As synthetic chemistry evolves towards more sustainable practices, there is an increasing emphasis on developing processes that minimize waste and reduce environmental footprint. Investigations into greener synthetic routes for this compound have shown promising results, paving the way for more eco-friendly production methods.

In conclusion, Ethyl 3-cyano-4-methyl-5-(trifluoromethyl)benzoate (CAS No. 1806313-85-8) represents a significant advancement in organic chemistry with broad applications across multiple industries. Its unique structural features and versatile reactivity make it an indispensable tool for researchers working on cutting-edge pharmaceuticals and agrochemicals. As scientific understanding continues to grow, it is likely that this compound will play an even greater role in shaping the future of chemical innovation.